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Introduction

Vinyl decanoate (CAS No. 4704-31-8), also known as decanoic acid vinyl ester, is a vinyl ester
that finds application as a monomer in polymer synthesis.[1][2] A thorough understanding of its
physical properties is essential for its proper handling, storage, and application in research and
development, particularly in the fields of polymer chemistry and materials science. This
technical guide provides a comprehensive overview of the key physical characteristics of vinyl
decanoate, supported by tabulated data for clarity.

Core Physical Properties

The physical state of vinyl decanoate under standard conditions is a colorless to almost
colorless clear liquid.[3][4][5] Its key physical properties are summarized in the table below,
compiled from various chemical data sources.

Table 1: Physical Properties of Vinyl Decanoate
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Property Value Conditions
Molecular Formula C12H2202

Molecular Weight 198.30 g/mol

Density 0.886 g/mL at 25 °C

0.876 to 0.878 g/cm? at 20 °C

Boiling Point 119-120 °C at 10 mm Hg
148 °C at 50 mmHg

Melting Point 17.88 °C (estimate)
Refractive Index 1.435 at 20 °C (n 20/D)
1.435t0 1.437 at 20 °C

Flash Point

104 °C (219.2 °F)

220 °F (104.44 °C)

(TCC)

Solubility

Soluble in methanol.

Not miscible or difficult to mix

with water.

4.709 mg/L in water

at 25 °C (estimated)

Experimental Methodologies

While detailed experimental protocols for the determination of each physical property are not

explicitly provided in standard chemical datasheets, they are typically determined using well-

established laboratory techniques.

» Density: The density of a liquid like vinyl decanoate is commonly measured using a

pycnometer or a digital density meter. The measurement is temperature-dependent, hence
the specification of 20 °C or 25 °C.

« Boiling Point: The boiling point is determined by distillation. As vinyl decanoate has a

relatively high boiling point at atmospheric pressure, it is often measured under reduced
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pressure (e.g., 10 mm Hg) to prevent decomposition. The reported values are then
referenced to that pressure.

o Refractive Index: This is measured using a refractometer, typically an Abbe refractometer.
The value is temperature-dependent and is usually reported at 20 °C with respect to the D-
line of the sodium spectrum (n 20/D).

o Flash Point: The flash point is determined using either an open-cup or a closed-cup
apparatus. The Tag Closed Cup (TCC) method is specified in one of the sources. This
property is crucial for safety assessments.

 Solubility: Qualitative solubility is determined by mixing the substance with a solvent (e.qg.,
methanol, water) and observing for miscibility. Quantitative solubility, such as the estimated
value in water, is often determined using methods like the shake-flask method followed by
analytical quantification.

Logical Relationship of Physical Properties

The physical properties of a chemical compound like vinyl decanoate are interconnected and
provide a comprehensive profile of its physical behavior. The following diagram illustrates the
logical grouping of these properties.

Physical Properties of Vinyl Decanoate
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Caption: Logical Grouping of Vinyl Decanoate's Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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